Cas no 53588-93-5 (2-Propenoic acid,3-(acetyloxy)-, methyl ester)

• Product Name: 2-Propenoic acid,3-(acetyloxy)-, methyl ester
• CAS No: 53588-93-5
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 370960
• PubChem ID: 103807
• Update Time: 2025-04-19

2-Propenoic acid,3-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(acetyloxy)-, methyl ester
• methyl 3-acetoxyacrylate
• methyl (2E)-3-(acetyloxy)prop-2-enoate
• methyl 3-(acetyloxy)prop-2-enoate
• EINECS 258-652-9
• 53588-93-5
• DTXSID50968363

• Inchi： 1S/C6H8O4/c1-5(7)10-4-3-6(8)9-2/h3-4H,1-2H3
• InChI Key： MSQPGECJSAMXBT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C=CC(=O)OC

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 174.8°Cat760mmHg
• Flash Point: 79.8°C
• Refractive Index: 1.435
• PSA: 52.6